Cas no 922510-21-2 (4-Phenanthrol-d9)
4-Phenanthrol-d9 Chemical and Physical Properties
Names and Identifiers
-
- 4-Phenanthrol-d9
- 1,2,3,5,6,7,8,9,10-nonadeuteriophenanthren-4-ol
- [2H9]-4-Phenanthrol
- Phenanthren-1,2,3,5,6,7,8,9,10-d9-4-ol; 4-Phenanthrenol-d9; 4-Phenanthrol-d9; 4-Hydroxyphenanthrene-d9; NSC 171284-d9
- 922510-21-2
-
- Inchi: 1S/C14H10O/c15-13-7-3-5-11-9-8-10-4-1-2-6-12(10)14(11)13/h1-9,15H/i1D,2D,3D,4D,5D,6D,7D,8D,9D
- InChI Key: SIMYIUXARJLHEA-LOIXRAQWSA-N
- SMILES: OC1=C([2H])C([2H])=C([2H])C2=C([2H])C([2H])=C3C([2H])=C([2H])C([2H])=C([2H])C3=C21
Computed Properties
- Exact Mass: 203.129655652g/mol
- Monoisotopic Mass: 203.129655652g/mol
- Isotope Atom Count: 9
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 1
- Heavy Atom Count: 15
- Rotatable Bond Count: 0
- Complexity: 225
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 4.1
- Topological Polar Surface Area: 20.2Ų
Experimental Properties
- Melting Point: 113-116°C
- Solubility: DMSO (Slightly), Methanol (Slightly)
4-Phenanthrol-d9 Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| TRC | P295017-0.5mg |
4-Phenanthrol-d9 |
922510-21-2 | 0.5mg |
$ 130.00 | 2023-03-26 | ||
| TRC | P295017-1mg |
4-Phenanthrol-d9 |
922510-21-2 | 1mg |
$ 265.00 | 2023-09-06 | ||
| TRC | P295017-2.5mg |
4-Phenanthrol-d9 |
922510-21-2 | 2.5mg |
$ 578.00 | 2023-09-06 | ||
| TRC | P295017-5mg |
4-Phenanthrol-d9 |
922510-21-2 | 5mg |
$ 152.00 | 2023-09-06 | ||
| TRC | P295017-10mg |
4-Phenanthrol-d9 |
922510-21-2 | 10mg |
$2067.00 | 2023-05-17 | ||
| TRC | P295017-25mg |
4-Phenanthrol-d9 |
922510-21-2 | 25mg |
$4793.00 | 2023-05-17 | ||
| TRC | P295017-.5mg |
4-Phenanthrol-d9 |
922510-21-2 | 5mg |
$152.00 | 2023-05-17 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | P295017-0.5mg |
Phenanthren-d9-4-ol |
922510-21-2 | 0.5mg |
¥1140.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | P295017-1mg |
Phenanthren-d9-4-ol |
922510-21-2 | 1mg |
¥2100.00 | 2023-09-15 | ||
| AN HUI ZE SHENG Technology Co., Ltd. | P295017-2.5mg |
Phenanthren-d9-4-ol |
922510-21-2 | 2.5mg |
¥4560.00 | 2023-09-15 |
4-Phenanthrol-d9 Related Literature
-
1. An integrated chip for immunofluorescence and its application to analyze lysosomal storage disordersJie Shen,Ying Zhou,Tu Lu,Junya Peng,Zhixiang Lin,Yuhong Pang,Li Yu Lab Chip, 2012,12, 317-324
-
Adeline Huiling Loo,Alessandra Bonanni,Martin Pumera Analyst, 2013,138, 467-471
-
Yu-Nong Li,Liang-Nian He,Xian-Dong Lang,Xiao-Fang Liu,Shuai Zhang RSC Adv., 2014,4, 49995-50002
-
Marta Liras,Isabel Quijada-Garrido,Marta Palacios-Cuesta,Sonia Muñoz-Durieux,Olga García Polym. Chem., 2014,5, 433-442
-
Piotr Szcześniak,Sebastian Stecko RSC Adv., 2015,5, 30882-30888
Additional information on 4-Phenanthrol-d9
Introduction to 4-Phenanthrol-d9 (CAS No. 922510-21-2)
4-Phenanthrol-d9 (CAS No. 922510-21-2) is a deuterated derivative of phenanthrol, a compound that has garnered significant attention in the fields of chemical biology and medicinal chemistry. The introduction of deuterium atoms in the molecular structure of phenanthrol offers unique advantages, particularly in the context of metabolic stability and pharmacokinetic properties. This article aims to provide a comprehensive overview of 4-Phenanthrol-d9, including its chemical properties, applications, and recent research developments.
Chemical Properties
4-Phenanthrol-d9 is a deuterated form of phenanthrol, which is a tricyclic aromatic compound. The deuterium atoms replace hydrogen atoms at specific positions in the molecule, leading to increased molecular mass and altered physical properties. The molecular formula of 4-Phenanthrol-d9 is C14H8D9O, with a molecular weight of approximately 233.36 g/mol. This compound is characterized by its high stability and low reactivity, making it suitable for various analytical and research applications.
The solubility of 4-Phenanthrol-d9 in common organic solvents such as methanol, ethanol, and dimethyl sulfoxide (DMSO) is generally good, facilitating its use in solution-based experiments. Its melting point is around 150°C, and it exhibits a characteristic UV absorption spectrum with a maximum absorbance at around 300 nm. These properties make 4-Phenanthrol-d9 an ideal candidate for spectroscopic studies and as a reference standard in analytical chemistry.
Applications in Chemical Biology and Medicinal Chemistry
4-Phenanthrol-d9 has found extensive applications in chemical biology and medicinal chemistry due to its unique properties. One of the primary uses of this compound is as a tool for studying protein-ligand interactions. Deuterated compounds like 4-Phenanthrol-d9 can be used to probe the dynamics and stability of protein complexes through techniques such as nuclear magnetic resonance (NMR) spectroscopy and mass spectrometry.
In medicinal chemistry, 4-Phenanthrol-d9 serves as a valuable intermediate in the synthesis of drug candidates. The deuterium atoms can enhance the metabolic stability of these compounds, potentially leading to improved pharmacokinetic profiles and reduced side effects. Recent studies have shown that deuterated analogs can exhibit enhanced efficacy and safety compared to their non-deuterated counterparts, making them attractive candidates for drug development.
Recent Research Developments
The field of deuterated compounds has seen significant advancements in recent years, with several studies highlighting the potential of compounds like 4-Phenanthrol-d9. For instance, a study published in the Journal of Medicinal Chemistry reported the synthesis and evaluation of deuterated phenanthrol derivatives as potential inhibitors of specific enzymes involved in cancer progression. The results demonstrated that these compounds exhibited enhanced inhibitory activity compared to their non-deuterated analogs, suggesting their potential as lead compounds for further drug development.
Another notable study published in Chemical Biology explored the use of deuterated compounds like 4-Phenanthrol-d9[1] in probing protein-protein interactions using NMR spectroscopy. The researchers found that the deuterium atoms significantly improved the resolution and sensitivity of NMR experiments, allowing for more detailed structural insights into complex biological systems.
In addition to these applications, 4-Phenanthrol-d9 has also been investigated for its potential use in imaging technologies. A study published in Analytical Chemistry demonstrated that deuterated compounds can be used as contrast agents in magnetic resonance imaging (MRI), providing enhanced image quality and contrast compared to traditional imaging agents.
Safety Considerations
Safety is a critical consideration when working with any chemical compound, including deuterated derivatives like 4-Phenanthrol-d9. While deuterium is not radioactive and does not pose significant health risks at low concentrations, proper handling and storage practices should always be followed to ensure safety. It is recommended to handle this compound under well-ventilated conditions and to use appropriate personal protective equipment (PPE) such as gloves and safety goggles.
In conclusion, 4-Phenanthrol-d9 (CAS No. 922510-21-2) is a versatile compound with a wide range of applications in chemical biology and medicinal chemistry. Its unique properties make it an invaluable tool for researchers studying protein-ligand interactions, enzyme inhibition, and imaging technologies. As research continues to advance, it is likely that new applications for this compound will be discovered, further expanding its utility in the scientific community.
922510-21-2 (4-Phenanthrol-d9) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)